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Compound of Interest

Compound Name: CZ(C-25146 hydrochloride

Cat. No.: B1139147

Technical Support Center: CZC-25146 Hydrochloride

This technical support resource provides guidance on the long-term stability and handling of
CZC-25146 hydrochloride in solution to assist researchers, scientists, and drug development
professionals in their experimental work.

Frequently Asked Questions (FAQs)
Q1: What is the recommended solvent for dissolving CZC-25146 hydrochloride?
Al: CZC-25146 hydrochloride is soluble in DMSO.[1] It is recommended to use fresh,

anhydrous DMSO as the presence of moisture can reduce the solubility of the compound.[1]
The compound is reportedly insoluble in water and ethanol.[1]

Q2: What are the recommended storage conditions for solid CZC-25146 hydrochloride?

A2: The solid form of CZC-25146 hydrochloride should be stored at -20°C.[1][2] Under these
conditions, it is stable for at least three to four years.[1][3]

Q3: How should | store stock solutions of CZC-25146 hydrochloride?

A3: Stock solutions in DMSO should be aliquoted to avoid repeated freeze-thaw cycles and
stored frozen.[1][4] For long-term storage, -80°C is recommended, where it can be stable for up
to two years.[1][2] For shorter-term storage, -20°C is also acceptable, with stability reported for
periods ranging from one month to one year.[1][2][4][5]

© 2025 BenchChem. All rights reserved. 1/8 Tech Support


https://www.benchchem.com/product/b1139147?utm_src=pdf-interest
https://www.benchchem.com/product/b1139147?utm_src=pdf-body
https://www.benchchem.com/product/b1139147?utm_src=pdf-body
https://www.benchchem.com/product/b1139147?utm_src=pdf-body
https://www.benchchem.com/product/b1139147?utm_src=pdf-body
https://www.selleckchem.com/products/czc-25146.html
https://www.selleckchem.com/products/czc-25146.html
https://www.selleckchem.com/products/czc-25146.html
https://www.benchchem.com/product/b1139147?utm_src=pdf-body
https://www.benchchem.com/product/b1139147?utm_src=pdf-body
https://www.selleckchem.com/products/czc-25146.html
https://www.medchemexpress.com/CZC-25146.html
https://www.selleckchem.com/products/czc-25146.html
https://www.caymanchem.com/product/22931/czc-25146
https://www.benchchem.com/product/b1139147?utm_src=pdf-body
https://www.selleckchem.com/products/czc-25146.html
https://www.dcchemicals.com/coa/COA_DC7113.html
https://www.selleckchem.com/products/czc-25146.html
https://www.medchemexpress.com/CZC-25146.html
https://www.selleckchem.com/products/czc-25146.html
https://www.medchemexpress.com/CZC-25146.html
https://www.dcchemicals.com/coa/COA_DC7113.html
https://www.sigmaaldrich.com/HK/zh/product/mm/438194
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Q4: How long is a stock solution of CZC-25146 hydrochloride stable at -20°C?

A4: The stability of stock solutions at -20°C is reported with some variation. Different suppliers
suggest stability for up to one year, while others recommend a shorter storage period of one to
six months.[1][2][4][5] To ensure the best results, it is advisable to use the solution within the
shortest recommended time frame or store it at -80°C for longer periods.

Q5: Can | prepare a large volume of working solution for my experiments in advance?

A5: It is highly recommended to prepare working solutions fresh on the day of use.[2][4] If you

need to make stock solutions in advance, store them as aliquots in tightly sealed vials at -80°C
or -20°C.[4] For in vivo experiments, it is particularly advised to prepare the formulation freshly
and use it on the same day.[2]
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Issue

Possible Cause

Recommended Solution

Precipitation observed in the

stock solution upon thawing.

The solubility of the compound
may be reduced due to
moisture absorbed by the
DMSO.

Use fresh, anhydrous DMSO
for preparing stock solutions.
[1] Before use, ensure the vial
has equilibrated to room
temperature for at least one
hour before opening to
minimize moisture
condensation.[4] Gentle
warming and/or sonication can
also help to redissolve the

compound.[2]

Inconsistent experimental

results over time.

The compound may have
degraded due to improper
storage or repeated freeze-
thaw cycles of the stock

solution.

Always aliquot stock solutions
into single-use volumes to
avoid repeated freezing and
thawing.[1][4] Ensure that the
storage temperature is
consistently maintained at
-20°C or -80°C.[1][2]

Difficulty dissolving the
compound to the desired

concentration.

The solubility limit in the
chosen solvent may have been
exceeded, or the solvent

quality is poor.

The maximum recommended
concentration in DMSO is 100
mM. Do not exceed this
concentration. Use high-purity,
anhydrous DMSO.[1]

Summary of Quantitative Data

Table 1: Solubility of CZC-25146 Hydrochloride
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Solvent Maximum Concentration Reference
DMSO 100 mM (48.85 mg/mL)

DMSO 98 mg/mL (200.59 mM) [1]

Water Insoluble [1]

Ethanol Insoluble [1]

Table 2: Storage Conditions and Stability of CZC-25146 Hydrochloride

Storage .
Form Reported Stability Reference

Temperature
Solid Powder -20°C > 4 years [3]
Solid Powder -20°C 3 years [1]
Solid Powder -20°C 2 years [2][4]
Stock Solution in

-80°C 2 years [2]
DMSO
Stock Solution in

-80°C 1 year [1]
DMSO
Stock Solution in

-20°C 1 year [2]
DMSO
Stock Solution in

-20°C up to 6 months [5]
DMSO
Stock Solution in

-20°C 1 month [1][4]
DMSO
Stock Solution in

4°C 2 weeks [4]

DMSO

Experimental Protocols

Protocol for Reconstitution and Storage of CZC-25146 Hydrochloride Stock Solution
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Equilibration: Before opening, allow the vial of solid CZC-25146 hydrochloride to equilibrate
to room temperature for at least one hour.[4] This minimizes the condensation of moisture
inside the vial.

Solvent Addition: Add the required volume of fresh, anhydrous DMSO to the vial to achieve
the desired stock concentration (e.g., 10 mM or 100 mM).

Dissolution: Cap the vial tightly and vortex or sonicate until the compound is completely
dissolved. Gentle warming may be applied if necessary.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in tightly sealed vials.
This is crucial to avoid repeated freeze-thaw cycles.

Storage:
o For long-term storage (up to 2 years), store the aliquots at -80°C.[2]
o For short-term storage (up to 1 month), store the aliquots at -20°C.[1][4]

Usage: When ready to use, remove a single aliquot from the freezer and allow it to thaw
completely at room temperature. Prepare the final working solution from this aliquot. Do not
refreeze any unused portion of the thawed aliquot.

Visualizations

eeeeeeeeeeeeeee

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1139147?utm_src=pdf-body
https://www.dcchemicals.com/coa/COA_DC7113.html
https://www.medchemexpress.com/CZC-25146.html
https://www.selleckchem.com/products/czc-25146.html
https://www.dcchemicals.com/coa/COA_DC7113.html
https://www.benchchem.com/product/b1139147?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1139147?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENG“E Troubleshooting & Optimization

Check Availability & Pricing

Caption: Recommended workflow for preparing and storing CZC-25146 hydrochloride
solutions.

Issue Encountered

Precipitation in Solutigr

Is the solution cloudy or
does it contain solids?

Ingonsistent Results

Possible Cause:
- Moisture in DMSO
- Exceeded solubility

Are experimental results
variable over time?

Solution:
1. Use fresh, anhydrous DMSO. .
. . - Compound degradation
2. Warm/sonicate to redissolve. - Repeated freeze-thaw cvcles
3. Ensure concentration is < 100 mM. P Y

\ /
Solution:
1. Aliquot stock solutions.

2. Store properly at -80°C or -20°C.
3. Use fresh aliquots for each experiment.

Possible Cause:

Problem Resolved
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Caption: Troubleshooting logic for common issues with CZC-25146 hydrochloride solutions.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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